Cas no 156597-61-4 (2-(1R)-1-hydroxyethyl-4-methylphenol)

• Product Name: 2-(1R)-1-hydroxyethyl-4-methylphenol
• CAS No: 156597-61-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6051640
• PubChem ID: 13693297
• Update Time: 2025-11-07

2-(1R)-1-hydroxyethyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-hydroxyethyl-4-methylphenol
• Benzenemethanol, 2-hydroxy-α,5-dimethyl-, (R)- (9CI)
• AKOS012671396
• EN300-1841067
• 2-[(1R)-1-hydroxyethyl]-4-methylphenol
• (r)-2-(1-Hydroxyethyl)-4-methylphenol
• CS-0353941
• 156597-61-4

• Inchi： 1S/C9H12O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,7,10-11H,1-2H3/t7-/m1/s1
• InChI Key： MJAVRHJREGOAGY-SSDOTTSWSA-N
• SMILES： C1([C@@H](C)O)=CC(C)=CC=C1O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 248.4±10.0 °C(Predicted)
• pka: 10.34±0.48(Predicted)

Additional information on 2-(1R)-1-hydroxyethyl-4-methylphenol

Professional Introduction to 2-(1R)-1-hydroxyethyl-4-methylphenol (CAS No. 156597-61-4)

2-(1R)-1-hydroxyethyl-4-methylphenol, identified by its Chemical Abstracts Service (CAS) number 156597-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique structural features of this compound, including its chiral center and hydroxyl-methylphenolic moiety, make it a promising candidate for further investigation in various biochemical pathways.

The compound's molecular structure consists of a phenolic ring substituted with a hydroxyethyl group at the 1-position and a methyl group at the 4-position. The (1R) configuration indicates the stereochemistry of the chiral center, which is crucial for its biological activity. Such stereochemical specificity is often a key determinant in the efficacy and selectivity of pharmaceutical compounds. The presence of both hydroxyl and methyl groups on the aromatic ring enhances its reactivity and interaction with biological targets, making it a versatile scaffold for medicinal chemistry.

Recent research has highlighted the role of 2-(1R)-1-hydroxyethyl-4-methylphenol in various pharmacological contexts. Studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmacophores, which exhibit significant therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The hydroxyl group facilitates hydrogen bonding interactions, while the methyl group contributes to hydrophobic interactions, allowing the molecule to bind effectively to biological targets.

In addition to its role as a synthetic intermediate, 2-(1R)-1-hydroxyethyl-4-methylphenol has been investigated for its potential antimicrobial properties. Preliminary studies indicate that this compound can disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism of action suggests that it could be effective against a range of bacterial strains, including those resistant to conventional antibiotics. The phenolic moiety is particularly important in this context, as it can engage in redox reactions that alter microbial cell membrane integrity.

The compound's chiral nature also makes it an attractive candidate for studying stereoselective drug design. Enantiomers of 2-(1R)-1-hydroxyethyl-4-methylphenol can exhibit vastly different biological activities due to their distinct interactions with biological receptors. By carefully controlling stereochemistry, researchers can optimize the pharmacokinetic and pharmacodynamic properties of drugs derived from this scaffold. This approach is particularly relevant in developing drugs with improved efficacy and reduced side effects.

Advances in computational chemistry have further enhanced the study of 2-(1R)-1-hydroxyethyl-4-methylphenol. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can guide experimental design and help identify potential modifications that could improve its therapeutic profile. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The potential applications of 2-(1R)-1-hydroxyethyl-4-methylphenol extend beyond antimicrobial and anti-inflammatory uses. Emerging research suggests that it may also play a role in neuroprotective therapies. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Further investigation into its neuropharmacological effects could uncover novel therapeutic strategies.

In conclusion, 2-(1R)-1-hydroxyethyl-4-methylphenol (CAS No. 156597-61-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including its stereochemistry and functional groups, make it a valuable scaffold for designing novel therapeutic agents. Ongoing studies continue to explore its applications in antimicrobial treatments, anti-inflammatory drugs, and neuroprotective therapies. As research progresses, this compound is likely to play an increasingly important role in addressing various medical challenges.